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alanyl-phosphothreonyl-phosphotyrosyl-seryl-alanine alanyl-phosphothreonyl-phosphotyrosyl-seryl-alanine
Brand Name: Vulcanchem
CAS No.: 145079-47-6
VCID: VC0234354
InChI: InChI=1S/C22H35N5O15P2/c1-9(23)16(31)18(43(37,38)39)22(21(35)36,17(32)15(25)10(2)29)27(44(40,41)42)20(34)14(8-28)26-19(33)13(24)7-11-3-5-12(30)6-4-11/h3-6,9-10,13-15,18,28-30H,7-8,23-25H2,1-2H3,(H,26,33)(H,35,36)(H2,37,38,39)(H2,40,41,42)/t9-,10+,13-,14-,15-,18?,22-/m0/s1
SMILES: CC(C(C(=O)C(C(C(=O)C(C)N)P(=O)(O)O)(C(=O)O)N(C(=O)C(CO)NC(=O)C(CC1=CC=C(C=C1)O)N)P(=O)(O)O)N)O
Molecular Formula: C22H35N5O15P2
Molecular Weight: 671.5 g/mol

alanyl-phosphothreonyl-phosphotyrosyl-seryl-alanine

CAS No.: 145079-47-6

Main Products

VCID: VC0234354

Molecular Formula: C22H35N5O15P2

Molecular Weight: 671.5 g/mol

alanyl-phosphothreonyl-phosphotyrosyl-seryl-alanine - 145079-47-6

CAS No. 145079-47-6
Product Name alanyl-phosphothreonyl-phosphotyrosyl-seryl-alanine
Molecular Formula C22H35N5O15P2
Molecular Weight 671.5 g/mol
IUPAC Name (2R,5S)-5-amino-2-[(2S,3R)-2-amino-3-hydroxybutanoyl]-2-[[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-hydroxypropanoyl]-phosphonoamino]-4-oxo-3-phosphonohexanoic acid
Standard InChI InChI=1S/C22H35N5O15P2/c1-9(23)16(31)18(43(37,38)39)22(21(35)36,17(32)15(25)10(2)29)27(44(40,41)42)20(34)14(8-28)26-19(33)13(24)7-11-3-5-12(30)6-4-11/h3-6,9-10,13-15,18,28-30H,7-8,23-25H2,1-2H3,(H,26,33)(H,35,36)(H2,37,38,39)(H2,40,41,42)/t9-,10+,13-,14-,15-,18?,22-/m0/s1
Standard InChIKey GCSAMAGHTYPNJU-CVQONXBLSA-N
Isomeric SMILES C[C@H]([C@@H](C(=O)[C@](C(C(=O)[C@H](C)N)P(=O)(O)O)(C(=O)O)N(C(=O)[C@H](CO)NC(=O)[C@H](CC1=CC=C(C=C1)O)N)P(=O)(O)O)N)O
SMILES CC(C(C(=O)C(C(C(=O)C(C)N)P(=O)(O)O)(C(=O)O)N(C(=O)C(CO)NC(=O)C(CC1=CC=C(C=C1)O)N)P(=O)(O)O)N)O
Canonical SMILES CC(C(C(=O)C(C(C(=O)C(C)N)P(=O)(O)O)(C(=O)O)N(C(=O)C(CO)NC(=O)C(CC1=CC=C(C=C1)O)N)P(=O)(O)O)N)O
Synonyms Ala-Thr(P)-Tyr(P)-Ser-Ala
alanyl-phosphothreonyl-phosphotyrosyl-seryl-alanine
ATPTPSA
PubChem Compound 132695
Last Modified Nov 11 2021
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